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Compound of Interest

Compound Name: MLS000544460

Cat. No.: B2941323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of MLS000544460, an inhibitor of the Eyes

Absent (EYA) family of protein phosphatases, with alternative compounds. The information

presented is supported by experimental data to facilitate independent verification and further

research.

Introduction to MLS000544460 and its Target
MLS000544460 is a reversible, allosteric inhibitor of the tyrosine phosphatase activity of EYA2.

[1][2] The EYA proteins, which also possess transcriptional co-activator functions through their

interaction with the SIX family of transcription factors, are implicated in various cancer-

promoting processes, including cell migration, invasion, and DNA damage repair.[1][3] The

phosphatase activity of EYA is a critical component of its oncogenic function, making it an

attractive target for therapeutic intervention.

Mechanism of Action: EYA-SIX Signaling Axis
The EYA-SIX transcriptional complex plays a crucial role in both embryonic development and

cancer progression. EYA proteins, acting as co-activators, are recruited by SIX transcription

factors to the promoters of target genes, regulating processes such as cell proliferation,

survival, and epithelial-mesenchymal transition (EMT). The intrinsic phosphatase activity of

EYA proteins can dephosphorylate specific substrates, further modulating downstream
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signaling pathways. Inhibition of EYA's phosphatase activity or disruption of the EYA-SIX

interaction represents two key strategies to counteract their oncogenic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b2941323?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/24755226/
https://pubmed.ncbi.nlm.nih.gov/24755226/
https://rupress.org/jem/article/218/11/e20202669/212685/Targeting-EYA2-tyrosine-phosphatase-activity-in
https://pmc.ncbi.nlm.nih.gov/articles/PMC4047403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4047403/
https://www.benchchem.com/product/b2941323#independent-verification-of-mls000544460-s-mechanism
https://www.benchchem.com/product/b2941323#independent-verification-of-mls000544460-s-mechanism
https://www.benchchem.com/product/b2941323#independent-verification-of-mls000544460-s-mechanism
https://www.benchchem.com/product/b2941323#independent-verification-of-mls000544460-s-mechanism
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2941323?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2941323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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